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Compound of Interest

Compound Name: Sarcosine-d3

Cat. No.: B051587

For researchers, scientists, and drug development professionals, the safe and efficient
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for Sarcosine-d3, including operational and disposal plans, to
ensure laboratory safety and procedural clarity.

Sarcosine-d3, a deuterated form of Sarcosine, is classified as a non-hazardous substance.
However, adherence to standard laboratory safety protocols is crucial to minimize any potential
risks.

Personal Protective Equipment (PPE) and Handling

While Sarcosine-d3 is not considered hazardous, appropriate personal protective equipment
should be worn to prevent contact and inhalation.[1] Standard laboratory practice dictates the
use of the following PPE:

o Eye Protection: Safety glasses with side shields or chemical safety goggles are
recommended to protect against accidental splashes.

o Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn to prevent
skin contact.

o Body Protection: A laboratory coat is required to protect clothing and skin from potential
contamination.
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Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any
dust or aerosols.

Avoid direct contact with skin, eyes, and clothing.

Minimize dust generation during handling and weighing.

Wash hands thoroughly after handling the compound.

Storage and Stability

Proper storage is essential to maintain the integrity of Sarcosine-d3.

Storage Condition Recommendation

Temperature Store at -20°C for long-term stability.
Container Keep in a tightly sealed container.
Environment Store in a dry and well-ventilated place.

Spill and Emergency Procedures

In the event of a spill, follow these procedures:

Spill Type Procedure

1. Wear appropriate PPE. 2. Sweep up the solid

material, avoiding dust generation. 3. Place in a

Minor Spill ) ] ]
sealed container for disposal. 4. Clean the spill
area with a suitable solvent.

1. Evacuate the area. 2. Restrict access to the
] ) spill area. 3. Ensure adequate ventilation. 4.
Major Spill

Follow your institution's emergency spill

response protocol.
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First Aid Measures:

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) )
upper and lower eyelids. Seek medical attention

if irritation persists.

Wash off with soap and plenty of water. Remove
Skin Contact contaminated clothing. Seek medical attention if

irritation develops.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Wash out mouth with water. Do not induce
Ingestion vomiting unless directed to do so by medical

personnel. Seek medical attention.

Disposal Plan

Sarcosine-d3 is not classified as a hazardous waste.[2] Therefore, disposal should follow
institutional and local regulations for non-hazardous chemical waste.

Disposal Steps:
o Containerize: Place the waste Sarcosine-d3 in a clearly labeled, sealed container.

o Documentation: Complete any necessary waste disposal forms as required by your
institution's Environmental Health and Safety (EHS) department.

o Collection: Arrange for pickup by your institution's hazardous waste management service, or
dispose of it as non-hazardous chemical waste according to your site-specific procedures.
As a general guideline for non-hazardous drug disposal, the FDA recommends mixing the
substance with an undesirable material like dirt or cat litter, placing it in a sealed plastic bag,
and then disposing of it in the household trash.[3]
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Experimental Workflow for Handling Sarcosine-d3

The following diagram outlines the standard workflow for handling Sarcosine-d3 in a
laboratory setting.
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Caption: Workflow for the safe handling of Sarcosine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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